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Compound of Interest

Compound Name: Citalopram hydrochloride

Cat. No.: B1228359

For immediate implementation by researchers, scientists, and drug development professionals,
this document provides essential safety and logistical guidance for the proper disposal of
citalopram hydrochloride in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety, environmental protection, and regulatory compliance. Citalopram
hydrochloride, a selective serotonin reuptake inhibitor (SSRI), requires careful management
as a potentially hazardous chemical waste.[1][2] Improper disposal can lead to environmental
contamination with ecotoxicological effects.[1][3] Therefore, standardized disposal protocols

are necessary.

Operational Plan: Step-by-Step Disposal Procedures

The disposal of citalopram hydrochloride and its related waste must comply with federal,
state, and local regulations for hazardous waste.[1] The following steps provide a framework for
its proper disposal in a research environment.

Step 1: Waste Identification and Segregation

« |dentify all citalopram hydrochloride waste streams: This includes the pure active
pharmaceutical ingredient (API), expired or unused investigational medications,
contaminated lab materials (e.g., personal protective equipment (PPE), empty stock bottles,
weighing papers, and contaminated glassware), and solutions containing citalopram
hydrochloride.[1]
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o Segregate citalopram hydrochloride waste: Use dedicated, clearly labeled, leak-proof
hazardous waste containers.[1][4] Do not mix with non-hazardous waste.[1]

Step 2: Container Management

o Labeling: All containers must be clearly labeled as "Hazardous Waste" and include the
specific chemical name ("Citalopram Hydrochloride").[1]

o Storage: Store waste containers in a secure, designated satellite accumulation area away
from general lab traffic.[1][5][6] Ensure containers are kept closed unless adding waste.[1]

Step 3: Disposal of Contaminated Materials

o PPE and other solid waste: Gloves, gowns, and other contaminated disposable materials
should be placed in the designated hazardous waste container.

o Empty containers: Containers that held the pure drug may need to be triple-rinsed, with the
rinsate collected as hazardous waste.[5] However, containers that held acutely toxic
hazardous wastes (P-list) must be managed as hazardous waste themselves and should not
be triple-rinsed.[6] Consult your institution's Environmental Health and Safety (EHS) office for
specific guidance.

o Sharps: Chemically contaminated needles, syringes, and razor blades must be disposed of
in an approved sharps container and managed as hazardous waste.[6]

Step 4: Final Disposal

» Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through
your institution's EHS office or a licensed hazardous waste management company.[1][7]
These companies will typically incinerate the waste in a permitted facility.[4][8]

o Documentation: Maintain all records of hazardous waste disposal, including manifests and
certificates of destruction, for a minimum of three years.[7]

Prohibited Disposal Methods
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e Do not dispose of down the drain: The U.S. Environmental Protection Agency (EPA) prohibits
the sewering of hazardous waste pharmaceuticals by healthcare and research facilities.[1][9]
Flushing citalopram hydrochloride is not a compliant disposal method and can lead to

water contamination.[3]

e Do not dispose of in regular trash: Citalopram hydrochloride and materials contaminated
with it should not be disposed of in the general laboratory or municipal trash.

Data Presentation

No specific quantitative data for the disposal of citalopram hydrochloride was identified in the
search results. The primary directive is to manage it as a hazardous waste, with disposal
guantities being dependent on laboratory generation rates. For tracking purposes, laboratories
should maintain a log of the accumulated waste volume and the date of initial accumulation.

Waste Stream Container Type Disposal Method

Pure Citalopram Hydrochloride  Labeled, sealed hazardous Incineration via a licensed
(API) waste container hazardous waste vendor
Contaminated Lab Materials Labeled, sealed hazardous Incineration via a licensed
(PPE, glassware) waste container hazardous waste vendor
Solutions containing Labeled, sealed hazardous Incineration via a licensed
Citalopram Hydrochloride waste carboy hazardous waste vendor

Management as hazardous

Contaminated Sharps Approved sharps container )
waste via EHS

Experimental Protocols

Detailed experimental protocols for the chemical degradation of citalopram hydrochloride for
disposal purposes are not widely available or recommended. The standard and required
practice for laboratory-generated citalopram hydrochloride waste is to manage it as
hazardous chemical waste, with disposal handled by a certified hazardous waste management

company.[1]

Mandatory Visualization
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Citalopram Hydrochloride Disposal Workflow
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Caption: Citalopram Hydrochloride Disposal Workflow for Research Laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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